5-Amino-2-fluoro-4-methylbenzonitrile

• IUPAC Name: 5-amino-2-fluoro-4-methylbenzonitrile
• InChI: InChI=1S/C8H7FN2/c1-5-2-7(9)6(4-10)3-8(5)11/h2-3H,11H2,1H3
• InChI Key: GPWZGVIWTGDEMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)C#N)F
• Molecular Formula: C8H7FN2
• Molecular Weight: 150.15 g/mol
• CAS RN: 1426136-04-0

Description

5-Amino-2-fluoro-4-methylbenzonitrile is a chemical compound with the molecular formula C8H7FN2 and a molecular weight of 150.16. It is a solid substance that should be stored in a dark place under an inert atmosphere.

Molecular Structure Analysis

The molecular structure of 5-Amino-2-fluoro-4-methylbenzonitrile consists of a benzene ring substituted with an amino group, a fluoro group, and a methyl group attached to a nitrile group. The compound belongs to the class of fluorinated organic molecules.

Chemical Reactions Analysis

While specific chemical reactions involving 5-Amino-2-fluoro-4-methylbenzonitrile are not available, it’s worth noting that similar compounds often participate in reactions such as nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

5-Amino-2-fluoro-4-methylbenzonitrile has a molecular weight of 150.15 and is a solid at room temperature. It has a high gastrointestinal absorption and is BBB permeant. Its water solubility is 1.28 mg/ml.

Scientific Research Applications

Organic Synthesis

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Pharmaceutical Research

This compound could potentially be used in pharmaceutical research. .

Pesticide Development

. This suggests potential applications in agricultural science and pest management.

Safety And Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye damage, and specific target organ toxicity. Precautionary measures include avoiding ingestion and inhalation, and not getting it in eyes, on skin, or on clothing.

Future Directions

5-Amino-2-fluoro-4-methylbenzonitrile exhibits remarkable properties with various potential applications in scientific research and industry. It’s worth noting that this compound is available for research use only and is not intended for human or therapeutic use.

Synthesis routes and methods I

Procedure details

A mixture of 5-bromo-4-fluoro-2-methylaniline (2.04 g, 10.0 mmol), CuCN (889 mg, 10.0 mmol) and CuI (1.9 g, 10.0 mmol) in NMP was purged with N2 for 5 minutes and then sealed and heated at 195° C. for 30 minutes under microwave condition. The mixture was subjected to standard aqueous workup to give a residue which was purified by silica chromatography to yield 5-amino-2-fluoro-4-methylbenzonitrile (51) (540 mg, 36% yield). MS m/z 151.0 (M+1)+.

Synthesis routes and methods II

Procedure details

The starting 5-bromo-4-fluoro-2-methylaniline (1) (20 g, 98 mmol) was dissolved in anhydrous 1-methylpyrrolidinone (100 mL), and copper (I) cyanide (17.6 g, 196 mmol) was added. The reaction was heated to 180° C. for 3 hours, cooled to room temperature, and water (300 mL) and concentrated ammonium hydroxide (300 mL) added. The mixture was stirred for 30 minutes and extracted with EA (3×200 mL). The combined extracts were dried over magnesium sulfate, and the solvent was removed under reduced pressure. The oily residue was washed with hexanes (2×100 mL), and the solid dissolved in dichloromethane and loaded onto a silica gel column. Eluting with 0 to 25% EA in hexanes gradient provided 5-amino-2-fluoro-4-methylbenzonitrile (10.06 g, 67.1 mmol). LC/MS (m/z: 151 M+1).

Synthesis routes and methods III

Procedure details